N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H16N4O2S/c18-20(19)6-3-10(8-20)1-5-15-13-11-2-4-14-7-12(11)16-9-17-13/h2,4,7,9-10H,1,3,5-6,8H2,(H,15,16,17)
• InChI Key: TXGPTELEIFFBIN-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1CCNC2=NC=NC3=C2C=CN=C3
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine, also known as DTT-205, is a small molecule compound that has been identified as a potential therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine is not fully understood. However, it has been suggested that N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine exerts its therapeutic effects by inhibiting the activity of certain enzymes involved in disease processes. For example, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs by N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine leads to changes in gene expression that can result in the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects
N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been shown to have a variety of biochemical and physiological effects. In cancer research, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce tumor growth. In inflammation research, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been shown to reduce the production of inflammatory cytokines and chemokines, and inhibit the migration of immune cells to sites of inflammation. In infectious disease research, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been found to inhibit viral replication and reduce the severity of viral infections.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine in lab experiments is its specificity for certain enzymes involved in disease processes. This specificity allows researchers to target specific pathways and processes involved in disease without affecting normal cellular functions. Another advantage of N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine is its ability to penetrate cell membranes, which allows it to exert its effects on intracellular targets.
One limitation of using N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine in lab experiments is its potential toxicity. While N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been shown to be relatively non-toxic in cell culture studies, its toxicity in animal models and humans is not well understood. Another limitation of N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine. One direction is to further investigate its mechanism of action and identify additional targets for its therapeutic effects. Another direction is to study its toxicity and safety in animal models and humans. Additionally, further research is needed to determine the optimal dosing and administration of N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine for different disease indications. Finally, future research could focus on developing analogs of N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine with improved solubility and specificity for certain disease targets.

Synthesis Methods

The synthesis of N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine involves a series of chemical reactions that lead to the formation of the final product. The starting materials for the synthesis include 2-bromoethylamine hydrobromide, 2-amino-4,6-dichloropyrido[3,4-d]pyrimidine, and potassium carbonate. The reaction is carried out in the presence of N,N-dimethylformamide (DMF) and heated under reflux for several hours. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been studied extensively in various scientific research applications. It has been shown to have potential therapeutic effects on cancer, inflammation, and infectious diseases. In cancer research, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In inflammation research, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been shown to reduce the production of inflammatory cytokines and chemokines. In infectious disease research, N-[2-(1,1-dioxothiolan-3-yl)ethyl]pyrido[3,4-d]pyrimidin-4-amine has been found to have antiviral activity against several viruses, including influenza A virus and herpes simplex virus.